Cas no 76780-98-8 (2-chloro-N-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-amine)

• Product Name: 2-chloro-N-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-amine
• CAS No: 76780-98-8
• MF: C₈H₁₀ClN₃
• MW: 183.638100147247
• CID: 1087540
• PubChem ID: 329775463
• Update Time: 2025-06-10

2-chloro-N-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine
• 2-chloro-N-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine(SALTDATA: FREE)
• 2-chloro-4-methylamino-5,6-trimethylenepyrimidine
• AG-H-06639
• Ambcb4029944
• CTK5E3421
• CS-0365251
• SCHEMBL11290218
• AKOS006323345
• FT-0717210
• DTXSID90504067
• MFCD11505291
• BS-36263
• BDA78098
• 76780-98-8
• 2-Chloro-N-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine, AldrichCPR
• 2-CHLORO-N-METHYL-5H,6H,7H-CYCLOPENTA[D]PYRIMIDIN-4-AMINE
• DA-18479
• 2-chloro-N-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-amine

• MDL： MFCD11505291
• Inchi： 1S/C8H10ClN3/c1-10-7-5-3-2-4-6(5)11-8(9)12-7/h2-4H2,1H3,(H,10,11,12)
• InChI Key： QUHPTBBMGYVJPK-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C(CCC2)=N1)NC

Computed Properties

• Exact Mass: 183.0563250g/mol
• Monoisotopic Mass: 183.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 387.3±42.0 °C at 760 mmHg
• Flash Point: 188.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-chloro-N-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-amine

2-Chloro-N-Methyl-6,7-Dihydro-5H-Cyclopentadpyrimidin-4-Am

The compound 2-chloro-N-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-am (CAS No. 76780-98-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrimidine derivatives, which are known for their structural versatility and biological activity. The molecule's structure features a pyrimidine ring system with a chlorine substituent at position 2 and a methylamino group at position 4. Additionally, the presence of a dihydro cyclopentane ring fused to the pyrimidine ring introduces unique electronic and steric properties that make this compound particularly interesting for research and development.

Recent studies have highlighted the importance of cyclopentadpyrimidine derivatives in medicinal chemistry. These compounds have been explored for their potential as kinase inhibitors, which are crucial in the development of anti-cancer therapies. The chlorine substituent at position 2 plays a critical role in modulating the electronic properties of the molecule, enhancing its ability to interact with biological targets. Furthermore, the methylamino group at position 4 contributes to the molecule's solubility and bioavailability, making it a promising candidate for drug delivery systems.

One of the most significant advancements in the field involves the use of computational chemistry techniques to predict the binding affinity of this compound to various protein targets. Researchers have employed molecular docking studies to evaluate how 2-chloro-N-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-am interacts with kinases involved in cell proliferation and apoptosis. These studies have provided valuable insights into the molecular mechanisms underlying its biological activity, paving the way for further optimization of its pharmacokinetic properties.

In addition to its therapeutic potential, this compound has also been investigated for its role in materials science. The unique electronic properties of cyclopentadpyrimidine derivatives make them suitable candidates for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on synthesizing these compounds with tailored electronic characteristics to enhance their performance in such applications.

The synthesis of 2-chloro-N-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-am involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrimidine ring system through condensation reactions and subsequent functionalization to introduce the chlorine and methylamino groups. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce reaction times, making this compound more accessible for large-scale production.

From an environmental standpoint, researchers have also explored the biodegradability and toxicity profiles of this compound. Initial studies suggest that it exhibits low toxicity towards non-target organisms, which is a critical factor for its safe application in both therapeutic and industrial contexts. However, further research is required to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, 2-chloro-N-methyl-6,7-dihydro-5H-cyclopentadpyrimidin-4-am (CAS No. 76780-98-8) represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure, combined with recent advancements in computational chemistry and synthetic methods, positions it as a key player in both medicinal and materials science research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to various fields in science and technology.